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Compound of Interest

Compound Name: 2-Phenylpropyl acetate

Cat. No.: B078525 Get Quote

Abstract
2-Phenylpropyl acetate, a significant component in the fragrance industry, is a chemical

compound valued for its fresh, floral, and fruity aroma. This technical guide addresses the

common inquiry regarding its natural occurrence and sources. Contrary to some expectations,

extensive reviews of chemical literature indicate that 2-phenylpropyl acetate has not been

reported to occur in nature[1][2]. Therefore, this document will focus on the well-documented

synthetic routes for its production, its physicochemical properties, and its primary industrial

applications. This guide is intended for researchers, scientists, and professionals in drug

development and chemical manufacturing who require a precise understanding of this

compound's origins and characteristics.

Occurrence: A Synthetic Profile
A thorough review of scientific databases and chemical literature reveals no evidence of 2-
phenylpropyl acetate as a naturally occurring compound[1][2]. Its presence in commercial

products is exclusively due to chemical synthesis. This distinction is critical for researchers in

fields such as natural product chemistry and for industries that require precise sourcing

information for their raw materials.

Physicochemical Properties
The physical and chemical properties of 2-phenylpropyl acetate are well-characterized. These

properties are crucial for its application in various formulations and for quality control in its
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manufacturing.

Property Value Reference

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [1]

Appearance Colorless liquid [3]

Odor
Fresh-floral, fruity-green,

slightly earthy
[1][3]

Specific Gravity 1.011 - 1.019 @ 25°C [2]

Refractive Index 1.494 - 1.498 @ 20°C [2]

Boiling Point Not specified

Flash Point 210.00 °F (98.89 °C) [2]

Solubility

Almost insoluble in water;

soluble in alcohol and miscible

with oils

[1][3]

Synthetic Production of 2-Phenylpropyl Acetate
The primary method for the industrial production of 2-phenylpropyl acetate is through the

esterification of hydratropyl alcohol (2-phenyl-1-propanol).

Key Synthetic Pathway: Esterification
The most common and economically viable synthesis involves the reaction of hydratropyl

alcohol with either acetic acid or acetic anhydride.

This protocol describes a common laboratory-scale synthesis of 2-phenylpropyl acetate.

Materials:

Hydratropyl alcohol (2-phenyl-1-propanol)
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Acetic anhydride

A suitable acid catalyst (e.g., sulfuric acid)

Sodium bicarbonate solution (5%)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Organic solvent (e.g., diethyl ether)

Standard laboratory glassware for reaction, workup, and distillation

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

hydratropyl alcohol and a slight molar excess of acetic anhydride.

Slowly add a catalytic amount of sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for a period determined by reaction

monitoring (e.g., by thin-layer chromatography).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and dilute with an organic solvent such as diethyl

ether.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to neutralize

the excess acid, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to remove the

solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the resulting crude 2-phenylpropyl acetate by vacuum distillation to obtain the final

product.

Visualizing the Synthesis
The following diagram illustrates the esterification process for producing 2-phenylpropyl
acetate.

Reactants

Process

Products

Hydratropyl Alcohol
(2-Phenyl-1-propanol)

Esterification
(Acid Catalyst)

Acetic Anhydride

2-Phenylpropyl Acetate

Acetic Acid
(Byproduct)

Click to download full resolution via product page

Synthesis of 2-Phenylpropyl Acetate via Esterification.

Industrial Applications
2-Phenylpropyl acetate is primarily used as a fragrance ingredient in a wide variety of

consumer products, including perfumes, cosmetics, soaps, and detergents[4]. Its fresh and

floral scent profile makes it a versatile component in fragrance formulations[3][5]. The fragrance

industry values it for its ability to impart a delicate yet powerful lift to floral and green scent

compositions[1][3].

Conclusion
In summary, 2-phenylpropyl acetate is a synthetically produced compound that is not found in

nature. Its production is reliably achieved through the esterification of hydratropyl alcohol. The

well-defined physicochemical properties and consistent quality achievable through synthesis

have established 2-phenylpropyl acetate as a valuable ingredient in the fragrance industry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b078525?utm_src=pdf-body
https://www.benchchem.com/product/b078525?utm_src=pdf-body
https://www.benchchem.com/product/b078525?utm_src=pdf-body
https://www.benchchem.com/product/b078525?utm_src=pdf-body-img
https://www.benchchem.com/product/b078525?utm_src=pdf-body
https://www.benchchem.com/product/b078525?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22421639/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0480358_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0480358.htm?N=United%20Kingdom
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0480358.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0480358_EN.htm
https://www.benchchem.com/product/b078525?utm_src=pdf-body
https://www.benchchem.com/product/b078525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For researchers and professionals in related fields, it is crucial to recognize its synthetic origin

to ensure accuracy in scientific documentation and product formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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